Cas no 1551031-85-6 (1-(1-cyclobutyl-1H-pyrazol-5-yl)ethan-1-one)

• Product Name: 1-(1-cyclobutyl-1H-pyrazol-5-yl)ethan-1-one
• CAS No: 1551031-85-6
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 4605553
• Update Time: 2025-07-02

1-(1-cyclobutyl-1H-pyrazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyclobutyl-1H-pyrazol-5-yl)ethan-1-one

• Inchi： 1S/C9H12N2O/c1-7(12)9-5-6-10-11(9)8-3-2-4-8/h5-6,8H,2-4H2,1H3
• InChI Key： DWWZMJBJZVFICE-UHFFFAOYSA-N
• SMILES： C(=O)(C1N(C2CCC2)N=CC=1)C

Additional information on 1-(1-cyclobutyl-1H-pyrazol-5-yl)ethan-1-one

Comprehensive Overview of 1-(1-cyclobutyl-1H-pyrazol-5-yl)ethan-1-one (CAS No. 1551031-85-6): Properties, Applications, and Research Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, 1-(1-cyclobutyl-1H-pyrazol-5-yl)ethan-1-one (CAS No. 1551031-85-6) has emerged as a compound of significant interest. This pyrazole derivative is characterized by its unique cyclobutyl substitution, which contributes to its distinct chemical and biological properties. Researchers and industry professionals are increasingly exploring its potential in drug discovery, material science, and agrochemical applications.

The molecular structure of 1-(1-cyclobutyl-1H-pyrazol-5-yl)ethan-1-one features a pyrazole ring linked to a cyclobutyl group and an acetyl moiety. This arrangement enhances its reactivity and makes it a versatile intermediate in synthetic chemistry. Recent studies highlight its role in the development of novel kinase inhibitors and anti-inflammatory agents, addressing growing demand for targeted therapies in oncology and autoimmune diseases.

One of the most searched questions in scientific databases revolves around the synthetic routes for CAS 1551031-85-6. Optimized protocols often involve cyclocondensation reactions or cross-coupling methodologies, with emphasis on yield improvement and green chemistry principles. The compound’s solubility profile and thermal stability are also frequently discussed, as these properties critically impact formulation strategies in pharmaceutical development.

From an industrial perspective, 1-(1-cyclobutyl-1H-pyrazol-5-yl)ethan-1-one aligns with current trends in fragment-based drug design (FBDD). Its moderate molecular weight and balanced lipophilicity make it attractive for constructing high-value scaffolds. Analytical techniques like HPLC purity analysis and NMR characterization are essential for quality control, as evidenced by numerous patent filings referencing this compound.

Environmental and regulatory considerations for CAS 1551031-85-6 remain a hot topic. While not classified as hazardous under current guidelines, proper handling protocols and waste management procedures are recommended. The compound’s biodegradation pathways are under investigation to meet evolving green chemistry metrics in industrial applications.

Emerging research explores the structure-activity relationships (SAR) of pyrazole derivatives like 1-(1-cyclobutyl-1H-pyrazol-5-yl)ethan-1-one. Computational chemistry approaches, including molecular docking studies, suggest potential interactions with biological targets such as COX-2 enzymes and growth factor receptors. These findings drive innovation in personalized medicine and precision therapeutics.

The global market for specialty chemicals containing heterocyclic cores continues to expand, with CAS 1551031-85-6 positioned as a valuable building block. Suppliers emphasize batch-to-batch consistency and regulatory compliance documentation to support research and commercial applications. Recent advancements in continuous flow synthesis may further enhance production scalability for this compound.

In conclusion, 1-(1-cyclobutyl-1H-pyrazol-5-yl)ethan-1-one represents a compelling case study in modern chemical innovation. Its multifaceted applications—from medicinal chemistry to advanced materials—coupled with ongoing research into its properties, ensure its relevance in addressing contemporary scientific challenges. As investigation progresses, this compound may unlock new possibilities in therapeutic development and industrial catalysis.